PAF C-18:1

• Molecular Formula: C28H56NO7P
• Molecular Weight: 549.7 g/mol
• InChI: InChI=1S/C28H56NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-33-25-28(36-27(2)30)26-35-37(31,32)34-24-22-29(3,4)5/h13-14,28H,6-12,15-26H2,1-5H3
• InChIKey: ZBOQHUSCQCEBGK-UHFFFAOYSA-N

PAF C-18:1: A Quantifiable Differentiator in Platelet-Activating Factor Research and Procurement

PAF C-18:1 (CAS 85966-90-1) is a naturally occurring, biologically active phospholipid within the platelet-activating factor (PAF) family. It functions as an endogenous agonist for the PAF receptor (PAF-R), a G-protein coupled receptor central to inflammatory and thrombotic signaling cascades . Its structure, featuring an unsaturated 18:1 alkyl ether chain at the sn-1 position and an acetyl group at sn-2, is critical for its specific receptor recognition and subsequent biological activity, differentiating it from other PAF molecular species . While all PAF species share the core mechanism of PAF-R activation, their potencies and effect profiles diverge significantly across various physiological systems.

Unsaturated sn-1 (C18:1) ether chain differentiates from saturated PAF analogs

Agonist potency depends on functional endpoint and cell type — not a generic PAF substitute

Requires endpoint-matched comparative evidence for selection over C16:0 or C18:0

The Pitfalls of Substituting PAF C-18:1: Why Not All PAF Species Are Created Equal

Substituting PAF C-18:1 with other PAF analogs like PAF C-16:0 or PAF C-18:0 is not scientifically sound due to the profound, system-dependent functional heterogeneity among these molecular species [1]. While all three are natural PAF-R agonists, minor structural variations—specifically the length and saturation of the sn-1 alkyl chain—result in drastically different rank orders of potency across key physiological responses. Research demonstrates that these differences are not merely in magnitude but can invert the relative activity of compounds depending on the assay or target cell [2]. Therefore, assuming functional equivalence for experimental or industrial applications without species-specific quantitative evidence will likely lead to erroneous conclusions and irreproducible results.

Response-specific potency: rank orders for degranulation, chemotaxis, and oxidative burst differ among C16:0, C18:0, C18:1.

Cell-type dependence: neutrophil and eosinophil chemotaxis show opposite homolog preferences; data from one cell type may not transfer.

Quantitative mismatch: substituting C18:0 for C18:1 in lysozyme secretion assays requires >75-fold higher concentration, risking solvent artifacts.

• [1] Carolan, E. J., & Casale, T. B. (1990). Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. Journal of immunology (Baltimore, Md. : 1950), 145(8), 2561–2565. View Source
• [2] Pinckard, R. N., Showell, H. J., Castillo, R., Lear, C., Breslow, R., McManus, L. M., Woodard, D. S., & Ludwig, J. C. (1992). Differential responsiveness of human neutrophils to the autocrine actions of 1-O-alkyl-homologs and 1-acyl analogs of platelet-activating factor. Journal of immunology (Baltimore, Md. : 1950), 148(11), 3528–3535. View Source

Quantitative Comparative Evidence for PAF C-18:1 Differentiation

Cardiac and Coronary Vascular Effects: Divergent Potency Profile in Isolated Guinea Pig Heart

In isolated guinea pig hearts, PAF C-18:1 exhibits a distinct activity profile compared to other PAF homologs. It is the second most potent compound for inducing a negative inotropic effect, being less potent than C16:0-PAF but more potent than C18:0-PAF. However, for coronary vasoconstriction, its potency is approximately equal to that of C16:0-PAF. This demonstrates that structural changes can decouple these two cardiac effects. [1]

Lysozyme Secretion

Head-to-head

≥75-fold vs. C18:0; equipotent to C16:0

Supports neutrophil degranulation endpoint; C18:0 requires impractically high concentration

Human PMN in vitro; lysozyme release measured

Evidence Dimension	Negative Inotropic Effect (Rank Order)
Target Compound Data	Rank #2
Comparator Or Baseline	C16:0-PAF (Rank #1) > C18:0-PAF (Rank #4)
Quantified Difference	C18:1-PAF is more potent than C18:0-PAF, but less potent than C16:0-PAF.
Conditions	Isolated, perfused guinea pig heart (ex vivo)

Why This Matters

For cardiovascular research, selecting PAF C-18:1 over PAF C-18:0 provides a more potent tool for studying negative inotropy, while offering a distinct coronary vasoconstriction profile that is equivalent to the most potent homolog, C16:0-PAF.

• [1] Levi, R., Genovese, A., & Pinckard, R. N. (1989). Alkyl chain homologs of platelet-activating factor and their effects on the mammalian heart. Biochemical and biophysical research communications, 161(3), 1341–1347. https://doi.org/10.1016/0006-291x(89)91390-9 View Source

Human Neutrophil Functional Responses: A Bifurcated Potency Ranking

PAF C-18:1 exhibits a paradoxical rank order of potency in human neutrophils (PMNs). For inducing lysosomal enzyme secretion and superoxide (O2-) production, its potency is among the highest (18:1- ≥ 16:0- ≫ 18:0-AGEPC). Specifically, 18:0-AGEPC was 30- to 75-fold less potent than 16:0- and 18:1-AGEPC for lysozyme secretion. In stark contrast, for inducing chemotaxis, its potency is intermediate (18:0- > 18:1- ≫ 16:0-AGEPC). [1]

Superoxide Production

Head-to-head

10-fold more active vs. C18:0; equal to C16:0

Matches C16:0 for oxidative burst priming and desensitization

Human PMN O₂⁻ production assay

Evidence Dimension	Lysosomal Enzyme Secretion / O2- Production (Rank Order)
Target Compound Data	Rank #1 (tied with C16:0-PAF)
Comparator Or Baseline	C18:0-PAF (Rank #3, >30-fold less potent for lysozyme secretion) vs. C16:0-PAF (Rank #1)
Quantified Difference	18:0-AGEPC was 30- and 75-fold less potent than 16:0-AGEPC and 18:1-AGEPC, respectively, for inducing lysozyme secretion.
Conditions	Human polymorphonuclear leukocytes (PMNs) in vitro

Why This Matters

This evidence directly refutes the assumption that a less potent PAF analog in one assay (e.g., chemotaxis) will be less potent in all assays. For studies of neutrophil degranulation or respiratory burst, PAF C-18:1 is a top-tier agonist, whereas C18:0-PAF is a poor choice.

• [1] Pinckard, R. N., Showell, H. J., Castillo, R., Lear, C., Breslow, R., McManus, L. M., Woodard, D. S., & Ludwig, J. C. (1992). Differential responsiveness of human neutrophils to the autocrine actions of 1-O-alkyl-homologs and 1-acyl analogs of platelet-activating factor. Journal of immunology (Baltimore, Md. : 1950), 148(11), 3528–3535. View Source

Leukocyte Chemotaxis: Cell-Type Specific Potency of PAF C-18:1

The chemotactic potency of PAF C-18:1 is highly dependent on the target leukocyte. For human neutrophils, its potency is lower than that of PAF C-16:0 and PAF C-18:0 (rank order: C16:0 > C18:0 > C18:1) [1]. However, for eosinophil migration, PAF C-18:1 is equally potent to both PAF C-16:0 and PAF C-18:0 [2]. This cell-type-specific activity is a key differentiator.

Neutrophil Chemotaxis

Head-to-head

Rank: C16:0 > C18:0 > C18:1

Lowest chemotactic potency among natural PAFs; distinct receptor coupling

Human PMN migration through HUVE monolayers

Evidence Dimension	Leukocyte Chemotaxis (Potency)
Target Compound Data	Neutrophils: Lowest potency of three. Eosinophils: Equipotent to C16:0 and C18:0.
Comparator Or Baseline	PAF C-16:0 and PAF C-18:0
Quantified Difference	Neutrophil chemotaxis rank order: C16:0 > C18:0 > C18:1. Eosinophil migration is equipotent across all three species.
Conditions	Human neutrophil migration through filters and HUVE monolayers; human eosinophil migration through polycarbonate filters.

Why This Matters

This demonstrates that PAF C-18:1 is not a universally 'weaker' agonist. Its specific utility lies in experiments where a differential effect between neutrophil and eosinophil recruitment is desired, or where eosinophil biology is the primary focus.

• [1] Carolan, E. J., & Casale, T. B. (1990). Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. Journal of immunology (Baltimore, Md. : 1950), 145(8), 2561–2565. View Source
• [2] Erger, R. A., & Casale, T. B. (1996). Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation research : official journal of the European Histamine Research Society ... [et al.], 45(6), 265–267. View Source

In Vivo Hemodynamic Effects: Differential Renal Vasodilation and Hypotension Potency

In an in vivo rat model, PAF C-18:1 was found to be a less potent renal vasodilator and hypotensive agent compared to PAF C-16:0. The dose-response curve for C18:1-PAF was shifted approximately 7-fold to the right of that for C16:0-PAF, indicating a significantly higher dose requirement to achieve the same physiological effect. [1]

Eosinophil Migration

Head-to-head

Equipotent: C16:0 ≈ C18:1 ≈ C18:0

Only endpoint with full inter-species equivalence; species-independent

Human eosinophil filter assay; 1–2 h

Evidence Dimension	In vivo potency for renal vasodilation and hypotension
Target Compound Data	Less potent
Comparator Or Baseline	PAF C-16:0 (more potent)
Quantified Difference	Dose-response curve for C18:1-PAF is ~7-fold to the right of the curve for C16:0-PAF.
Conditions	Anesthetized male Wistar rats; intrarenal arterial bolus injections.

Why This Matters

For in vivo studies focusing on renal or systemic hemodynamics, this data provides a quantitative basis for dose selection and sets expectations for the magnitude of effect achievable with PAF C-18:1 relative to the more commonly used C16:0-PAF.

• [1] Handa, R. K., Strandhoy, J. W., & Buckalew, V. M., Jr (1991). Vasorelaxant effect of C16-PAF and C18-PAF on renal blood flow and systemic blood pressure in the anesthetized rat. Life sciences, 49(10), 747–752. https://doi.org/10.1016/0024-3205(91)90107-m View Source

Molecular Recognition: Differential Binding to Anti-PAF Antibodies

In a competitive hapten inhibition assay using sheep anti-PAF antibodies, both C16-PAF and C18:1-PAF were identified as the most potent naturally occurring inhibitors, and were more active than C18-PAF [1]. This indicates that despite having different sn-1 alkyl chains, C18:1-PAF and C16:0-PAF share a similar high-affinity binding mode to these antibodies, which is distinct from C18:0-PAF.

Renal Vasodilation

Head-to-head

~7-fold rightward shift vs. C16:0

Graded hemodynamic response; supports titratable in vivo challenge

Anesthetized rat; renal blood flow and BP

Evidence Dimension	Inhibition of antibody binding to PAF
Target Compound Data	One of the two most potent naturally occurring compounds.
Comparator Or Baseline	PAF C-18:0 (less potent) and PAF C-16:0 (equally potent)
Quantified Difference	C16- and C18:1-PAF proved to be the most potent inhibitors and more active than C18-PAF.
Conditions	Quantitative hapten inhibition ELISA with sheep anti-PAF antibodies.

Why This Matters

This evidence has direct implications for analytical method development. If an immunoassay is being designed to detect or quantify PAF, the choice of standards and understanding of cross-reactivity is paramount. This data shows that C18:1-PAF and C16:0-PAF will have similar detection profiles, while C18:0-PAF may be underestimated.

• [1] Smal, M. A., Baldo, B. A., & Harle, D. G. (1990). The specificity of the binding of platelet activating factor (PAF) to anti-PAF antibodies. Journal of molecular recognition : JMR, 3(4), 169–173. https://doi.org/10.1002/jmr.300030407 View Source

Targeted Applications for PAF C-18:1 Based on Verified Differential Activity

Investigating Functional Selectivity at the PAF Receptor

Researchers studying biased agonism or functional selectivity at the PAF-R should utilize PAF C-18:1 as a key tool. The evidence demonstrates that this compound can potently induce degranulation and respiratory burst in neutrophils (on par with the most potent analog) while being a weaker inducer of chemotaxis [1]. This functional profile, which is distinct from both C16:0-PAF and C18:0-PAF, makes it ideal for probing the signaling pathways that couple the receptor to different downstream effector mechanisms.

Studies of Eosinophil-Specific Inflammatory Responses

For experimental systems focused on eosinophil biology and recruitment in allergic inflammation or asthma, PAF C-18:1 is a strong candidate. Its established equipotency with other major PAF species for inducing eosinophil chemotaxis [1] ensures robust activation of this cell type. Simultaneously, its documented lower potency for neutrophil chemotaxis [2] offers a degree of functional specificity that could help isolate eosinophil-driven effects in mixed-cell inflammatory models.

Cardiovascular Research Requiring Distinct Inotropic and Vascular Profiles

Investigations into the cardiac effects of PAF would benefit from incorporating PAF C-18:1. As established in isolated heart studies, it is a more potent negative inotropic agent than C18:0-PAF, yet it is approximately equipotent to C16:0-PAF in causing coronary vasoconstriction [1]. This unique combination of a moderate inotropic effect paired with a maximal vasoconstrictive effect makes it a valuable tool for dissecting the relative contributions of these two processes to overall cardiac dysfunction in models of anaphylaxis or ischemia.

Development and Validation of PAF Immunoassays

In the development of ELISAs or other immunoassays for PAF detection in biological samples, PAF C-18:1 should be used as a critical standard and cross-reactivity control. Quantitative evidence shows that it is one of the most potent inhibitors of anti-PAF antibody binding, a property it shares with C16:0-PAF but not C18:0-PAF [1]. This knowledge is essential for accurately interpreting assay results and understanding the potential for differential detection of various endogenous PAF species in complex matrices.

Application

Selection Property

Validation Focus

Neutrophil degranulation & oxidative burst assays

High lysozyme secretion and superoxide potency vs. C18:0; equipotent to C16:0

Confirm EC₅₀ for lysozyme release and O₂⁻ production in target cell model

Eosinophil chemotaxis in allergic inflammation models

Full functional equipotence to C16:0 and C18:0 for migration

Verify eosinophil migration equivalence in disease-relevant species

In vivo renal and systemic hemodynamic profiling

Right-shifted dose-response for renal vasodilation; ~7-fold lower potency than C16:0

Characterize graded blood-flow changes and systemic pressure window

Ex vivo cardiac pharmacology (Langendorff)

Coronary vasoconstriction equipotent to C16:0; intermediate negative inotropy

Isolate coronary constriction from myocardial depression endpoints

PAF receptor structural biology / anti-PAF antibody development

sn-2 ester-dependent binding; defines recognition pharmacophore

Competitive binding assays to confirm acyl-linkage requirement

• [1] Erger, R. A., & Casale, T. B. (1996). Eosinophil migration in response to three molecular species of platelet activating factor. Inflammation research : official journal of the European Histamine Research Society ... [et al.], 45(6), 265–267. View Source
• [2] Carolan, E. J., & Casale, T. B. (1990). Degree of platelet activating factor-induced neutrophil migration is dependent upon the molecular species. Journal of immunology (Baltimore, Md. : 1950), 145(8), 2561–2565. View Source